Cas no 61671-81-6 (URIDINE, 2',3'-DI-O-METHYL-, 5'-ACETATE)

• Product Name: URIDINE, 2',3'-DI-O-METHYL-, 5'-ACETATE
• CAS No: 61671-81-6
• MF: C₁₃H₁₈N₂O₇
• MW: 314.291224002838
• CID: 3544330
• PubChem ID: 165357358
• Update Time: 2025-04-22

URIDINE, 2',3'-DI-O-METHYL-, 5'-ACETATE Chemical and Physical Properties

Names and Identifiers

• URIDINE, 2',3'-DI-O-METHYL-, 5'-ACETATE
• Uridine, 2a(2),3a(2)-di-O-methyl-, 5a(2)-acetate
• DTXSID801281550
• 61671-81-6

• Inchi： 1S/C13H18N2O7/c1-7(16)21-6-8-10(19-2)11(20-3)12(22-8)15-5-4-9(17)14-13(15)18/h4-5,8,10-12H,6H2,1-3H3,(H,14,17,18)/t8-,10-,11-,12-/m1/s1
• InChI Key： WSOITNIDXVKBPV-HJQYOEGKSA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H]1COC(C)=O)OC)OC)N1C=CC(NC1=O)=O

Computed Properties

• Exact Mass: 314.11140092Da
• Monoisotopic Mass: 314.11140092Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 103Ų